Cas no 1009575-03-4 (3-[(adamantan-1-yl)amino]-1-(4-ethylphenyl)pyrrolidine-2,5-dione)

• Product Name: 3-[(adamantan-1-yl)amino]-1-(4-ethylphenyl)pyrrolidine-2,5-dione
• CAS No: 1009575-03-4
• MF: C₂₂H₂₈N₂O₂
• MW: 352.469925880432
• CID: 5445369
• Update Time: 2025-05-19

3-[(adamantan-1-yl)amino]-1-(4-ethylphenyl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1-adamantylamino)-1-(4-ethylphenyl)pyrrolidine-2,5-dione
• 2,5-Pyrrolidinedione, 1-(4-ethylphenyl)-3-(tricyclo[3.3.1.13,7]dec-1-ylamino)-
• 3-[(adamantan-1-yl)amino]-1-(4-ethylphenyl)pyrrolidine-2,5-dione

• InChI Key： FJJIDOVISDKJDD-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(CC)C=C2)C(=O)CC(NC23CC4CC(CC(C4)C2)C3)C1=O

Additional information on 3-[(adamantan-1-yl)amino]-1-(4-ethylphenyl)pyrrolidine-2,5-dione

Professional Introduction to 3-[(adamantan-1-yl)amino]-1-(4-ethylphenyl)pyrrolidine-2,5-dione (CAS No. 1009575-03-4)

3-[(adamantan-1-yl)amino]-1-(4-ethylphenyl)pyrrolidine-2,5-dione is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1009575-03-4, exhibits a unique structural framework that combines the rigidity of the adamantan moiety with the flexibility of the pyrrolidine ring system. Such structural features make it a promising candidate for further exploration in drug discovery and development.

The presence of both amine and diketone functional groups in the molecular structure of 3-[(adamantan-1-yl)amino]-1-(4-ethylphenyl)pyrrolidine-2,5-dione suggests potential applications in various biochemical pathways. The adamantan group is known for its stability and resistance to metabolic degradation, which could enhance the bioavailability and duration of action of any derivative compounds. Meanwhile, the pyrrolidine ring system is frequently encountered in biologically active molecules, contributing to interactions with target enzymes and receptors.

In recent years, there has been growing interest in developing novel scaffolds that can modulate central nervous system (CNS) functions. The compound's structure, featuring a combination of aromatic and heterocyclic rings, positions it as a potential lead for investigating neuropharmacological activities. Specifically, the amine substituent could serve as a hydrogen bond acceptor or donor, facilitating binding to specific protein targets. This makes 3-[(adamantan-1-yl)amino]-1-(4-ethylphenyl)pyrrolidine-2,5-dione a valuable asset in the quest for new therapeutic agents.

One of the most compelling aspects of this compound is its potential to serve as a building block for more complex molecules. The versatility of its structural components allows for modifications that could tailor its pharmacokinetic and pharmacodynamic properties. For instance, derivatization at the 4-ethylphenyl group could introduce additional functional handles for further chemical manipulation, enabling the design of molecules with enhanced selectivity or efficacy.

The pharmaceutical industry has increasingly recognized the importance of computational chemistry in accelerating drug discovery processes. Advanced molecular modeling techniques have been employed to predict the binding affinity and metabolic stability of 3-[(adamantan-1-yl)amino]-1-(4-ethylphenyl)pyrrolidine-2,5-dione to various biological targets. These studies have hinted at its potential as an inhibitor or modulator in pathways relevant to neurological disorders, such as Alzheimer's disease and Parkinson's disease.

Recent experimental studies have also shed light on the compound's interactions with biological systems. Initial pharmacokinetic profiling has indicated favorable solubility and stability profiles, suggesting that it may be suitable for oral administration. Additionally, preliminary toxicity assays have shown no significant adverse effects at tested doses, paving the way for more extensive preclinical investigations.

The integration of machine learning algorithms into drug discovery has further enhanced the exploration of 3-[(adamantan-1-yl)amino]-1-(4-ethylphenyl)pyrrolidine-2,5-dione's potential applications. These algorithms have been trained on vast datasets to identify patterns that correlate with biological activity, enabling researchers to predict novel derivatives with desired properties. Such computational approaches are particularly valuable in reducing the time and cost associated with traditional trial-and-error methods.

In conclusion, 3-[(adamantan-1-yl)amino]-1-(4-ethylphenyl)pyrrolidine-2,5-dione represents a promising candidate for further development in pharmaceutical research. Its unique structural features, combined with recent advancements in computational chemistry and experimental methodologies, position it as a valuable asset in the quest for new therapeutic agents. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.